Cas no 2228520-28-1 ({2-(propan-2-yloxy)methylcyclopropyl}methanamine)

• Product Name: {2-(propan-2-yloxy)methylcyclopropyl}methanamine
• CAS No: 2228520-28-1
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6164712
• PubChem ID: 165880165
• Update Time: 2025-10-15

{2-(propan-2-yloxy)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-(propan-2-yloxy)methylcyclopropyl}methanamine
• EN300-1771999
• 2228520-28-1
• {2-[(propan-2-yloxy)methyl]cyclopropyl}methanamine

• Inchi： 1S/C8H17NO/c1-6(2)10-5-8-3-7(8)4-9/h6-8H,3-5,9H2,1-2H3
• InChI Key： LQQIQMZVYAETCE-UHFFFAOYSA-N
• SMILES： O(C(C)C)CC1CC1CN

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.2Ų

Additional information on {2-(propan-2-yloxy)methylcyclopropyl}methanamine

Introduction to {2-(propan-2-yloxy)methylcyclopropyl}methanamine (CAS No. 2228520-28-1)

{2-(propan-2-yloxy)methylcyclopropyl}methanamine (CAS No. 2228520-28-1) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, characterized by its cyclopropyl and tert-butoxy substituents, exhibits a range of interesting chemical and biological activities that make it a promising candidate for various research and development endeavors.

The tert-butoxy group in the molecule is known for its stabilizing effect, which can enhance the compound's resistance to degradation and improve its solubility in organic solvents. This property is particularly valuable in synthetic chemistry, where the stability and solubility of intermediates and final products are critical factors in the success of multi-step syntheses. Additionally, the cyclopropyl ring, a three-membered cyclic structure, introduces significant strain into the molecule, which can influence its reactivity and biological activity.

Recent studies have explored the potential of {2-(propan-2-yloxy)methylcyclopropyl}methanamine in various biological contexts. One notable area of research is its interaction with neurotransmitter systems, particularly in the central nervous system (CNS). Preliminary data suggest that this compound may modulate the activity of certain neurotransmitters, such as serotonin and dopamine, which are crucial for mood regulation and cognitive function. These findings open up exciting possibilities for its use in developing new therapeutic agents for neurological disorders.

In the realm of medicinal chemistry, {2-(propan-2-yloxy)methylcyclopropyl}methanamine has been investigated as a potential lead compound for drug discovery. Its unique structure allows for the introduction of various functional groups through chemical modifications, enabling researchers to fine-tune its properties for specific therapeutic targets. For example, modifications to the tert-butoxy group or the cyclopropyl ring can alter the compound's pharmacokinetic profile, enhancing its bioavailability and reducing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of {2-(propan-2-yloxy)methylcyclopropyl}methanamine in treating conditions such as depression, anxiety, and neurodegenerative diseases. Early results from these trials have been promising, with the compound demonstrating favorable pharmacological properties and a favorable safety profile. However, further research is needed to fully understand its mechanisms of action and to optimize its use in clinical settings.

Beyond its therapeutic applications, {2-(propan-2-yloxy)methylcyclopropyl}methanamine has also shown promise in other areas of scientific research. For instance, it has been used as a model compound in studies aimed at understanding the effects of molecular strain on chemical reactivity. The high strain energy associated with the cyclopropyl ring makes it an excellent candidate for investigating strain-induced reactivity phenomena, which have important implications for both fundamental chemistry and materials science.

In summary, {2-(propan-2-yloxy)methylcyclopropyl}methanamine (CAS No. 2228520-28-1) is a versatile compound with a wide range of potential applications in both research and development. Its unique structural features and promising biological activities make it an exciting subject of ongoing investigation in various scientific disciplines. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the fields of organic chemistry and medicinal chemistry.